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Introduction
Carbon monoxide (CO) is an endogenous gasotransmitter involved in a myriad of physiological

and pathological processes, including neurotransmission, inflammation, and cardiovascular

function.[1][2] The development of fluorescent probes has enabled the real-time detection and

imaging of CO in living systems, providing valuable insights into its complex roles.[1][3] "CO
probe 1" (COP-1) is a reaction-based fluorescent probe designed for the selective detection of

carbon monoxide.[2][4][5] This document provides a detailed experimental workflow for the

application of CO probe 1 in tissue samples, aimed at facilitating research into the spatial and

temporal dynamics of CO in a physiologically relevant context.

The detection mechanism of CO probe 1 relies on a palladium-mediated reaction. In the

presence of CO, Pd(II) is reduced to Pd(0), which then catalyzes the cleavage of an allyl ether

protecting group from a fluorescein molecule.[6] This uncaging event results in a significant

"turn-on" fluorescence signal, allowing for the sensitive and selective imaging of CO.[6]
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For reproducible and accurate results, careful optimization of experimental parameters is

crucial. The following tables summarize key quantitative data for the use of CO probe 1 in

tissue samples, compiled from various studies and general best practices for fluorescent probe

imaging in tissues.
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Parameter
Recommended
Range/Value

Notes

Probe/Reagent

CO probe 1 Concentration 1 - 10 µM

The optimal concentration

should be determined

empirically to maximize signal-

to-noise ratio while minimizing

potential cytotoxicity.[6]

PdCl₂ Concentration 1 - 10 µM

Typically used in equimolar

concentration to CO probe 1 to

facilitate the reaction.[6]

Stock Solution Solvent Dimethyl sulfoxide (DMSO)

Prepare a concentrated stock

solution (e.g., 1-10 mM) in

anhydrous DMSO. Store

desiccated and protected from

light at -20°C.

Incubation

Incubation Time 30 - 60 minutes

The incubation time needs to

be optimized for sufficient

probe penetration into the

tissue slice without causing

significant cell death.

Incubation Temperature
Room Temperature (20-25°C)

or 37°C

Incubation at 37°C can

enhance enzymatic activity

and CO production but may

also reduce tissue viability over

longer periods. For acute live

tissue slices, experiments are

often conducted at room

temperature or physiological

temperature.

Incubation Buffer Artificial Cerebrospinal Fluid

(aCSF) or Phosphate-Buffered

For live tissue imaging,

oxygenated aCSF is
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Saline (PBS) recommended to maintain

tissue viability. The buffer

should be pH-adjusted and

osmolality-corrected.

Tissue Preparation

Tissue Slice Thickness
100 - 400 µm for live imaging;

5 - 20 µm for fixed sections

Thicker slices are suitable for

two-photon microscopy to

image deeper into the tissue,

while thinner sections are used

for conventional confocal

microscopy.

Imaging Parameters

Excitation Wavelength (λex)
~493 nm (for one-photon

excitation)

For two-photon microscopy, a

longer wavelength (e.g., 780-

820 nm) should be used to

achieve deeper tissue

penetration and reduced

phototoxicity.

Emission Wavelength (λem) ~517 nm

The emission spectrum

corresponds to that of

fluorescein.

Imaging Modality
Confocal Microscopy or Two-

Photon Microscopy

Two-photon microscopy is

highly recommended for

imaging thicker tissue samples

due to its deeper penetration

and reduced light scattering.[7]

Experimental Protocols
This section details the methodologies for preparing different types of tissue samples and the

subsequent staining procedure with CO probe 1.

Protocol 1: Fresh-Frozen Tissue Sections
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This protocol is suitable for rapid analysis and when preserving the native state of enzymes

that produce CO is critical.

Materials:

Freshly dissected tissue

Optimal Cutting Temperature (OCT) compound

Isopentane and liquid nitrogen or dry ice

Cryostat

Phosphate-Buffered Saline (PBS), pH 7.4

CO probe 1 and PdCl₂ stock solutions

Mounting medium

Procedure:

Tissue Freezing: Immediately after dissection, snap-freeze the fresh tissue in isopentane

pre-chilled with liquid nitrogen or dry ice. Embed the frozen tissue in OCT compound.

Sectioning: Using a cryostat, cut tissue sections at a thickness of 10-20 µm. Mount the

sections onto pre-coated microscope slides.

Thawing and Fixation (Optional): Air-dry the sections for 30 minutes at room temperature.

For some applications, a brief fixation with 4% paraformaldehyde (PFA) in PBS for 10-15

minutes at room temperature may be performed, followed by washing with PBS. However,

for detecting endogenous CO production, avoiding fixation is preferable.

Probe Incubation: Prepare the staining solution by diluting CO probe 1 and PdCl₂ to the final

concentration (e.g., 5 µM each) in PBS. Cover the tissue section with the staining solution

and incubate for 30-60 minutes at room temperature in a humidified chamber, protected from

light.

Washing: Gently wash the sections three times with PBS to remove excess probe.
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Mounting and Imaging: Mount the sections with an aqueous mounting medium. Proceed

immediately to imaging using a confocal or two-photon microscope.

Protocol 2: Live Acute Tissue Slices
This protocol is ideal for studying dynamic changes in CO production in viable tissue.

Materials:

Anesthetized animal

Vibratome or tissue chopper

Ice-cold, oxygenated artificial cerebrospinal fluid (aCSF)

CO probe 1 and PdCl₂ stock solutions

Perfusion chamber for microscopy

Procedure:

Tissue Dissection and Slicing: Following institutional guidelines for animal care, anesthetize

the animal and perfuse transcardially with ice-cold, oxygenated aCSF. Rapidly dissect the

tissue of interest and prepare acute slices (100-400 µm thick) using a vibratome in ice-cold,

oxygenated aCSF.

Recovery: Transfer the slices to a holding chamber containing oxygenated aCSF at room

temperature for at least 1 hour to allow for recovery.

Probe Loading: Transfer the slices to a new chamber containing oxygenated aCSF with the

desired final concentration of CO probe 1 and PdCl₂. Incubate for 30-60 minutes at room

temperature, protected from light.

Washing: Briefly wash the slices in fresh, oxygenated aCSF to remove the excess probe.

Imaging: Transfer a slice to a perfusion chamber on the microscope stage, continuously

superfused with oxygenated aCSF. Image using a two-photon microscope for optimal depth

penetration and reduced phototoxicity.
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Signaling Pathway and Experimental Workflow
Diagrams
To visualize the processes involved, the following diagrams are provided in the DOT language.
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Caption: Mechanism of CO Probe 1 activation.
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Experimental Workflow for Live Tissue Slices

Start
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Caption: Experimental Workflow for Live Tissue Slices.
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Heme Oxygenase (HO) Pathway for CO Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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